Cas no 20141-83-7 (7-nitro-1,2-dihydroisoquinolin-1-one)

• Product Name: 7-nitro-1,2-dihydroisoquinolin-1-one
• CAS No: 20141-83-7
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD15526743
• CID: 1037028
• PubChem ID: 11019638
• Update Time: 2025-04-20

7-nitro-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 7-Nitroisoquinolin-1(2H)-one
• 7-nitro-1(2H)-Isoquinolinone
• 7-nitro-2H-isoquinolin-1-one
• 7-Nitroisocarbostyril
• 7-Nitroisoquinolin-1-ol
• 1(2H)-Isoquinolinone, 7-nitro-
• 7-nitro-1,2-dihydroisoquinolin-1-one
• 1-HYDROXY-7-NITROISOQUINOLINE
• AB70072
• AK109828
• Z4381
• Z2306624620

• MDL： MFCD15526743
• Inchi： 1S/C9H6N2O3/c12-9-8-5-7(11(13)14)2-1-6(8)3-4-10-9/h1-5H,(H,10,12)
• InChI Key： YJZDQXBQGAXXGP-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C=CN1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 295
• Topological Polar Surface Area: 74.9

Experimental Properties

• Density: 1.419±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 261-263 ºC (ethyl acetate )
• Solubility: Almost insoluble (0.087 g/l) (25 º C),

7-nitro-1,2-dihydroisoquinolin-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature